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Key
uantitative Proposed
Compound . . . . Q i .
Name Biological Activity Experimental Model Results Mechanism /
(Dosage & Target
Efficacy)
Maesopsin-6-O-  Antibacterial [1] In vitro against MIC: 62.5 pg/mL  Strong

glucoside (from

Limoniastrum
monopetalum)
Antiproliferative
[1]
Maesopsin Anaplastic
(isolated Lymphoma
compound) Kinase (ALK)
Inhibition [2]

pathogenic bacteria

In vitro against Hela
(cervical
adenocarcinoma)
and A549 (lung
carcinoma) cell lines

In vitro enzymatic
assay

(vs. E. coli),
78.12 pg/mL (vs.
E. faecalis) [1]

ICs0: 226 pg/mL
(Hela), 242.52
pg/mL (A549) [1]

ICs0: 9.141 +
0.301 uM [2]

interaction with
AgrA protein of
S. aureus (per
in silico study)

[1]

Not specified in
the source.

Identified as an
ALK inhibitor
through in vitro
and in silico
studies [2].
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Key

Quantitative Proposed
Compound . . . - .
Name Biological Activity Experimental Model Results Mechanism /

(Dosage & Target

Efficacy)
Maesopsin 4-O-  Antiproliferative In vitro against OCi- Inhibited cell Up-regulation of
B-D-glucoside [3] Aml (acute myeloid growth via genes HMOX1,
(from Artocarpus leukemia) cells suppression of SRXN1, and
tonkinensis) proliferation, not BCAS3 [3].

by inducing cell

death [3].

A visualization of the general workflow for obtaining and evaluating maesopsin from plant sources, as

reflected in these studies, can be summarized as follows:
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(e.g., Sephadex LH-20 column)

Compound Isolation &
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(In vitro Bioactivity Assays)

Antibacterial Activity Antiproliferative Activity
(MIC Determination) (MTT Assay, ICso Calculation)
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In silico Studies
(Molecular Docking)
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Detailed Experimental Protocols
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For researchers looking to replicate or design studies based on this work, here are the key methodologies

cited in the literature.

Antibacterial Activity Assay [1]

¢ Method: The minimum inhibitory concentration (MIC) was determined against a panel of bacteria,
including Escherichia coli, Staphylococcus aureus, and Enterococcus faecalis.

e Procedure: The plant extract or isolated fraction is serially diluted in a broth medium in microtiter
plates. A standardized inoculum of the test bacterium is added to each well. The MIC is defined as the
lowest concentration that completely inhibits visible growth of the microorganism after an incubation
period (e.g., 18-24 hours).

Antiproliferative Activity Assay [1]

e Method: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay was used.

e Cell Lines: Typically conducted on human cancer cell lines, such as Hela (cervical adenocarcinoma)
and A549 (lung carcinoma).

¢ Procedure: Cells are seeded in plates and treated with various concentrations of the test compound.
After a set incubation time (e.g., 72 hours), MTT solution is added. Living cells reduce MTT to purple
formazan crystals, which are then dissolved. The intensity of the color, measured
spectrophotometrically, is proportional to the number of viable cells. The ICso (half-maximal inhibitory
concentration) is calculated from the dose-response curve.

In silico Molecular Docking [1]

¢ Objective: To predict the interaction between a ligand (e.g., maesopsin-6-O-glucoside) and a protein
target (e.g., AgrA from S. aureus).
e Procedure:
o The 3D structure of the target protein is prepared from a database (e.g., Protein Data Bank) or
modeled.
o The ligand's 3D structure is drawn and energy-minimized.
o Docking software is used to simulate the binding of the ligand into the active site of the protein.
o The resulting complexes are scored and analyzed based on the binding affinity (e.g., calculated
Gibbs free energy, AG) and interaction types (e.g., hydrogen bonds, hydrophobic interactions).
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Research Outlook & Potential

While the current search results do not reveal specific studies on the synergistic effects of maesopsin, the

documented activities provide a strong starting point. Future research could be directed toward:

e Combination Therapy Screening: Systematically testing maesopsin and its derivatives alongside
established antibiotics or anticancer drugs to identify synergistic pairs.

¢ Mechanistic Elucidation: Further exploring its action on targets like the AgrA quorum-sensing
system to understand how it might potentiate other anti-virulence or antibacterial agents [1].

¢ Biosynthetic Production: Utilizing engineered microbes for sustainable production of maesopsin
and its analogs, facilitating larger-scale biological testing [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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